Albendazole Sulfone-d5

Specification

• Molecular Formula: C₁₂H₁₀D₅N₃O₄S
• Molecular Weight: 302.36

Introduction

Chemical Properties and Structure

Albendazole Sulfone-d5 has the molecular formula C12H10D5N3O4S with a molecular weight of 302.36 g/mol. The compound retains the benzimidazole core structure characteristic of Albendazole derivatives, with five deuterium atoms replacing hydrogen atoms in specific positions of the molecule.

The structural characteristics of Albendazole Sulfone-d5 can be compared with related compounds in the following table:

Compound	Molecular Formula	Molecular Weight (g/mol)	Chemical Characteristics
Albendazole	C12H15N3O2S	265.33	Parent compound with sulfide group
Albendazole Sulfoxide	C12H15N3O3S	281.33	First metabolite with sulfoxide group
Albendazole Sulfone	C12H15N3O4S	297.33	Second metabolite with sulfone group
Albendazole Sulfone-d5	C12H10D5N3O4S	302.36	Deuterated analog of Albendazole Sulfone
Amino Albendazole Sulfone-d5	C10H8D5N3O2S	244.32	Deuterated analog lacking the methyl carbamate group

The deuterium labeling in Albendazole Sulfone-d5 is strategically positioned to maintain the same chemical properties as the non-deuterated compound while providing a distinct mass spectral signature. This characteristic makes it especially valuable as an internal standard in mass spectrometric analysis.

Applications in Research and Analysis

Albendazole Sulfone-d5 serves several critical functions in pharmaceutical research and analysis:

Internal Standard for Analytical Methods

The primary application of Albendazole Sulfone-d5 is as an internal standard in analytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS). As an isotopically labeled analog, it behaves almost identically to Albendazole Sulfone in chromatographic separation but can be distinguished by mass spectrometry due to its different molecular weight. This property makes it ideal for quantitative analysis of Albendazole and its metabolites in biological samples.

Albendazole Sulfone-d5 enables researchers to conduct detailed pharmacokinetic studies of Albendazole by providing a reliable reference standard. This is particularly important given the extensive metabolism of Albendazole in vivo and the significant inter-individual variability in its absorption and metabolism.

Metabolic Pathway Research

By using deuterated standards like Albendazole Sulfone-d5, researchers can more accurately trace the metabolic pathways of Albendazole in biological systems. This has contributed significantly to understanding how Albendazole is processed in the body, from initial absorption to metabolism and elimination.

Analytical Methods

Several analytical methods have been developed that utilize Albendazole Sulfone-d5 or would benefit from its use as an internal standard:

LC-MS/MS Methods

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) represents the gold standard for analyzing Albendazole and its metabolites. A typical LC-MS/MS method for the simultaneous determination of Albendazole metabolites includes:

• Sample preparation via solid phase extraction (SPE) from biological fluids

• Chromatographic separation on a C18 column

• Mass spectrometric detection in positive ionization mode

• Use of deuterated internal standards for accurate quantification

The mass spectrometric parameters for Albendazole and related compounds provide insight into how Albendazole Sulfone-d5 might be detected:

Analyte	Q1 mass (amu)	Q2 mass (amu)	Declustering potential (V)	Collision energy (eV)
Albendazole	266.1	234.1	70.00	27.00
Albendazole sulfoxide	282.1	240.0	85.00	18.00
Albendazole-d3	269.1	234.1	70.00	27.00
Albendazole sulfoxide-d5	287.1	241.1	80.00	18.00

For Albendazole Sulfone-d5, the mass parameters would be adjusted accordingly based on its molecular weight and fragmentation pattern.

Method Validation

The use of Albendazole Sulfone-d5 as an internal standard significantly improves method validation parameters, including:

• Improved recovery rates

• Reduced matrix effects

• Enhanced precision and accuracy

• Lower limits of detection and quantification

One study demonstrated that methods using deuterated internal standards achieved recoveries ranging from 86.03% to 89.66% for analytes and 89.85% to 98.94% for internal standards, with matrix factors ranging from 0.985 to 1.042.